Cas no 1361660-57-2 (2-Chloro-6-(2,3,4-trichlorophenyl)nicotinic acid)

• Product Name: 2-Chloro-6-(2,3,4-trichlorophenyl)nicotinic acid
• CAS No: 1361660-57-2
• MF: C₁₂H₅Cl₄NO₂
• MW: 336.985599279404
• CID: 4968250
• Update Time: 2025-05-20

2-Chloro-6-(2,3,4-trichlorophenyl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-(2,3,4-trichlorophenyl)nicotinic acid

• Inchi： 1S/C12H5Cl4NO2/c13-7-3-1-5(9(14)10(7)15)8-4-2-6(12(18)19)11(16)17-8/h1-4H,(H,18,19)
• InChI Key： FJKMHQLFYKUYNM-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C1C=CC(C(=O)O)=C(N=1)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 344
• XLogP3: 4.9
• Topological Polar Surface Area: 50.2

Additional information on 2-Chloro-6-(2,3,4-trichlorophenyl)nicotinic acid

Professional Introduction to 2-Chloro-6-(2,3,4-trichlorophenyl)nicotinic acid (CAS No. 1361660-57-2)

2-Chloro-6-(2,3,4-trichlorophenyl)nicotinic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1361660-57-2, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and agrochemical research. This compound belongs to the nicotinic acid derivative family, which is well-documented for its diverse biological activities. The unique structural features of this molecule, particularly the presence of chlorine substituents and a phenyl ring, contribute to its distinct chemical properties and potential applications.

The molecular structure of 2-Chloro-6-(2,3,4-trichlorophenyl)nicotinic acid consists of a nicotinic acid backbone substituted with a chloro group at the 2-position and a 2,3,4-trichlorophenyl group at the 6-position. This configuration imparts a high degree of lipophilicity and reactivity, making it a valuable intermediate in synthetic chemistry. The chlorine atoms enhance electrophilic character at certain positions, facilitating further functionalization and derivatization for tailored biological activities.

In recent years, there has been growing interest in nicotinic acid derivatives due to their potential therapeutic applications. Nicotinic acid, or Niacin, is widely recognized for its role in improving lipid profiles and preventing cardiovascular diseases. Derivatives of nicotinic acid have been explored for their antimicrobial, anti-inflammatory, and anticancer properties. Among these derivatives, 2-Chloro-6-(2,3,4-trichlorophenyl)nicotinic acid has shown promise in preclinical studies as a lead compound for developing novel therapeutic agents.

One of the most compelling aspects of 2-Chloro-6-(2,3,4-trichlorophenyl)nicotinic acid is its interaction with biological targets such as enzymes and receptors. The chloro substituents can modulate binding affinity and selectivity, allowing for precise targeting of specific pathways. For instance, studies have indicated that this compound may interact with poly(ADP-ribose) polymerase (PARP) enzymes, which are involved in DNA repair and inflammation. Inhibiting PARP activity has been linked to potential benefits in treating conditions like osteoarthritis and cancer.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 2-Chloro-6-(2,3,4-trichlorophenyl)nicotinic acid for biological activity. Molecular docking simulations have revealed that this molecule can bind to various protein targets with high affinity. These simulations have guided experimental efforts to optimize the compound’s structure for improved efficacy and reduced toxicity. Such computational approaches are becoming increasingly integral in drug discovery pipelines.

The agrochemical sector has also shown interest in 2-Chloro-6-(2,3,4-trichlorophenyl)nicotinic acid due to its potential as a precursor for developing novel pesticides and herbicides. The structural motifs present in this compound can be modified to enhance its bioactivity against pests while maintaining environmental safety. Researchers are exploring its efficacy as a growth regulator or antifungal agent in crop protection applications.

From a synthetic chemistry perspective, 2-Chloro-6-(2,3,4-trichlorophenyl)nicotinic acid serves as an excellent scaffold for exploring new reaction pathways and methodologies. The presence of multiple reactive sites allows chemists to employ various functionalization techniques such as nucleophilic aromatic substitution (SNAr), cross-coupling reactions, and metal-catalyzed transformations. These reactions can be harnessed to create libraries of derivatives with tailored properties for different applications.

The regulatory landscape for compounds like 1361660-57-2 is another critical consideration. While not classified as hazardous or controlled substances under current regulations, compliance with safety data sheet (SDS) requirements is essential when handling this compound in laboratory or industrial settings. Proper storage conditions and handling protocols must be followed to ensure worker safety and environmental protection.

In conclusion, 1361660-57-2 represents a significant compound in the realm of medicinal and agrochemical research. Its unique structural features make it a versatile intermediate for developing novel therapeutics and crop protection agents. As research continues to uncover new applications for nicotinic acid derivatives, 1361660-57-2 is poised to play an important role in advancing scientific discovery across multiple disciplines.